4-Methyl-1-oxaspiro[5.5]undecane

• Molecular Formula: C11H20O
• Molecular Weight: 168.28 g/mol
• IUPAC Name: 4-methyl-1-oxaspiro[5.5]undecane
• InChI: InChI=1S/C11H20O/c1-10-5-8-12-11(9-10)6-3-2-4-7-11/h10H,2-9H2,1H3
• InChI Key: NZQSUCLQBVGGNO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCOC2(C1)CCCCC2

Description

4-Methyl-1-oxaspiro[5.5]undecane is a useful research compound. Its molecular formula is C11H20O and its molecular weight is 168.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-methyl-1-oxaspiro[5.5]undec-3-ene (1.66 kg, 10.0 mols), isopropyl alcohol (100 ml) and Raney nickel (100 g) or other suitable sponge-metal catalyst was hydrogenated at 400 psi, at 140° C. for 10-12 h until the theoretical amount of hydrogen was taken up. The mixture was cooled and filtrated. The isopropyl alcohol was evaporated and the residue obtained was distilled under reduced pressure to provide 4-methyl-1-oxaspiro [5.5] undecane (1.56 kg, yield: 93%, purity: 99% sum of the isomers).